2-Tert-butyl-4-(thiophen-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic acid

• IUPAC Name: (4Z)-2-tert-butyl-4-(thiophen-2-ylmethylidene)-2,3-dihydro-1H-acridine-9-carboxylic acid
• InChI: InChI=1S/C23H23NO2S/c1-23(2,3)15-11-14(12-16-7-6-10-27-16)21-18(13-15)20(22(25)26)17-8-4-5-9-19(17)24-21/h4-10,12,15H,11,13H2,1-3H3,(H,25,26)/b14-12-
• InChI Key: MXAVFUOLNGHXQN-OWBHPGMISA-N
• Canonical SMILES: CC(C)(C)C1CC(=CC2=CC=CS2)C3=NC4=CC=CC=C4C(=C3C1)C(=O)O
• Isomeric SMILES: CC(C)(C)C1C/C(=C/C2=CC=CS2)/C3=NC4=CC=CC=C4C(=C3C1)C(=O)O
• Molecular Formula: C23H23NO2S
• Molecular Weight: 377.5 g/mol

Description

2-Tert-butyl-4-(thiophen-2-ylmethylidene)-1,2,3,4-tetrahydroacridine-9-carboxylic acid is a useful research compound. Its molecular formula is C23H23NO2S and its molecular weight is 377.5. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis

Research involving rhodium-catalyzed enantioselective additions demonstrates the importance of tert-butyl and thiophene derivatives in achieving high enantioselectivity in synthetic chemistry. These methodologies are crucial for the synthesis of complex molecules with specific chiral centers, which has significant implications in pharmaceuticals and material science (M. Storgaard, J. Ellman, 2009).

Marine Drugs Synthesis

The synthesis of 6-tert-butyl-4-phenyl-4H-chromene-2-carboxylic acid, a key intermediate in the study of structural-activity relationships of antitumor antibiotics, highlights the role of tert-butyl and thiophene derivatives in marine drug discovery. These compounds are used to explore and enhance the antitumor activity of natural products, contributing to the development of new cancer therapies (Hui-jing Li et al., 2013).

Solid-Phase Peptide Synthesis

The development of THAL (Thiophene Acid Labile) linker for the solid-phase synthesis of peptide carboxylic acids demonstrates the utility of thiophene derivatives in facilitating the synthesis of sensitive peptides. This approach allows for the efficient and selective cleavage of peptides from the solid support, which is essential in peptide-based drug development (Albert Isidro-Llobet et al., 2008).